Cas no 1808472-99-2 (1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one)
1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (E)-1-(1-Adamantyl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one
- 1808472-99-2
- 1-(adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one
- EN300-26593532
- Z46136545
- 1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one
-
- Inchi: 1S/C23H24ClNO2/c1-27-19-3-4-20-18(10-19)9-17(22(24)25-20)2-5-21(26)23-11-14-6-15(12-23)8-16(7-14)13-23/h2-5,9-10,14-16H,6-8,11-13H2,1H3/b5-2+
- InChI Key: UJVKFDLIFRCMOK-GORDUTHDSA-N
- SMILES: ClC1C(=CC2C=C(C=CC=2N=1)OC)/C=C/C(C12CC3CC(CC(C3)C1)C2)=O
Computed Properties
- Exact Mass: 381.1495567g/mol
- Monoisotopic Mass: 381.1495567g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 576
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 39.2Ų
1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26593532-0.05g |
1-(adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one |
1808472-99-2 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one
Recent Advances in the Study of 1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one (CAS: 1808472-99-2)
The compound 1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one (CAS: 1808472-99-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of inflammatory and neurodegenerative diseases. The adamantane moiety, a well-known pharmacophore, contributes to the compound's ability to penetrate biological membranes, while the quinoline ring system provides a scaffold for interactions with various protein targets. This combination makes it a promising candidate for further drug development.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one exhibits strong inhibitory activity against key enzymes involved in neuroinflammation. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's binding mode and selectivity profile. These findings suggest potential applications in the treatment of conditions such as Alzheimer's disease and multiple sclerosis.
Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's anticancer properties. The researchers found that it induces apoptosis in several cancer cell lines by modulating the activity of pro-survival signaling pathways. Notably, the compound showed selectivity for cancer cells over normal cells, indicating a favorable therapeutic window. Further mechanistic studies are underway to identify the precise molecular targets responsible for this effect.
The synthesis of 1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one has also been optimized in recent work. A 2022 publication in Organic Process Research & Development described a scalable, high-yield route that employs green chemistry principles, reducing the environmental impact of production. This advancement is critical for facilitating future preclinical and clinical studies.
In conclusion, 1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one represents a versatile and promising compound with multiple therapeutic potentials. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery. The integration of computational modeling, synthetic chemistry, and biological assays will be essential for translating these findings into clinical benefits.
1808472-99-2 (1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)